Cas no 887978-12-3 (N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide)

• Product Name: N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide
• CAS No: 887978-12-3
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 1931048
• PubChem ID: 24730040
• Update Time: 2025-04-21

N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• N-Benzyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide
• 4-(benzylaMino)tetrahydro-2H-thiopyran 1,1-dioxide
• SCHEMBL1701911
• 887978-12-3
• QWTLDYJXMPZZKI-UHFFFAOYSA-N
• N-Benzyl-1,1-dioxotetrahydro-2H-thiopyran-4-amine
• N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide

• Inchi： 1S/C12H17NO2S/c14-16(15)8-6-12(7-9-16)13-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： QWTLDYJXMPZZKI-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 239.09800
• Monoisotopic Mass: 239.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 2.82510